Cas no 1806992-03-9 (5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1806992-03-9
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4880605
• Update Time: 2025-06-08

5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H7ClF2N2O2/c11-2-5-4-15-9(10(12)13)7(3-14)6(5)1-8(16)17/h4,10H,1-2H2,(H,16,17)
• InChI Key： AKWDCFVBGCNRLP-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(C#N)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid

Introduction to 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic Acid (CAS No. 1806992-03-9)

5-(Chloromethyl)-3-cyano-2-()pyridine-4-acetic acid, identified by its CAS number 1806992-03-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core with multiple functional groups, exhibits a unique combination of reactivity and structural properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 5-(chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid consists of a pyridine ring substituted with a chloromethyl group at the 5-position, a cyano group at the 3-position, and a difluoromethyl group at the 2-position. Additionally, the presence of a carboxylic acid group at the 4-position further enhances its utility as a synthetic building block. This arrangement of functional groups imparts distinct chemical characteristics, including electrophilicity and nucleophilicity, which are exploited in various synthetic transformations.

In recent years, this compound has been extensively studied for its potential applications in drug discovery and medicinal chemistry. The chloromethyl group, in particular, serves as a versatile handle for further functionalization through nucleophilic addition reactions. This property has been leveraged in the synthesis of complex molecules, including heterocyclic derivatives and peptidomimetics. The cyano group contributes to the overall reactivity of the molecule, enabling participation in various organic transformations such as reduction to form amides or carboxamides.

The difluoromethyl group is another critical feature of this compound, known for its ability to enhance metabolic stability and binding affinity in drug candidates. Fluorinated compounds are frequently incorporated into pharmaceuticals due to their favorable pharmacokinetic properties. The presence of two fluorine atoms at the 2-position of the pyridine ring in 5-(chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid adds to its appeal as a scaffold for drug development.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions on the pyridine core. These reactions often proceed with high selectivity and yield, making them ideal for constructing complex molecular architectures.

Moreover, computational studies have been instrumental in understanding the electronic properties and reactivity patterns of 5-(chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid. Molecular modeling techniques have revealed insights into how different substituents influence the molecule's behavior in various chemical environments. These insights have guided experimental efforts and led to more efficient synthetic strategies.

In the realm of medicinal chemistry, this compound has been explored as a precursor for several biologically active molecules. For example, derivatives of this compound have shown promise as inhibitors of enzymes involved in inflammatory pathways. The combination of chloromethyl and cyano groups provides multiple opportunities for designing molecules that can modulate biological targets effectively.

The carboxylic acid moiety at the 4-position also plays a crucial role in its applications. It can be used to form esters or amides, which are common pharmacophores in drug design. These derivatives can be further modified to enhance their pharmacological properties, such as solubility and bioavailability.

Another area where this compound has found utility is in the synthesis of agrochemicals. Pyridine-based compounds are widely used as intermediates in the production of pesticides and herbicides due to their favorable biological activity profiles. The structural features of 5-(chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid make it an attractive candidate for developing novel agrochemical agents.

Future research directions may focus on exploring new synthetic routes and applications for this compound. Advances in green chemistry principles could also lead to more sustainable methods for producing derivatives of this molecule. Additionally, investigating its potential role in material science could open up new avenues for its use beyond traditional pharmaceuticals.

In conclusion, 5-(Chloromethyl)-3-cyano-2-()pyridine-4-acetic acid (CAS No. 1806992-03-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and reactivity patterns make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this molecule, its importance in drug discovery and industrial chemistry is likely to grow even further.